4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether

• Molecular Formula: C17H17FN6OS
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 3-[(4-fluorophenoxy)methyl]-6-[5-(2-methylpropyl)-1H-pyrazol-3-yl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H17FN6OS/c1-10(2)7-12-8-14(20-19-12)16-23-24-15(21-22-17(24)26-16)9-25-13-5-3-11(18)4-6-13/h3-6,8,10H,7,9H2,1-2H3,(H,19,20)
• InChI Key: LNKMGRFWXCEJNA-UHFFFAOYSA-N
• SMILES: CC(C)CC1=CC(=NN1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)F

Description

4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether is a chemical compound with potential applications in scientific research. This compound is a member of the thiadiazole family, which has been extensively studied due to its diverse biological activities. In

Mechanism of Action

The mechanism of action of 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether involves the inhibition of protein kinase CK2, which is a serine/threonine kinase that is involved in the regulation of various cellular processes. This compound binds to the ATP-binding site of CK2 and inhibits its activity, leading to the inhibition of downstream signaling pathways that are involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether has been shown to have potent inhibitory activity against CK2, which is a key regulator of various cellular processes. Inhibition of CK2 activity by this compound has been shown to lead to the inhibition of cell proliferation, induction of apoptosis, and inhibition of tumor growth in vitro and in vivo. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether in lab experiments include its potent inhibitory activity against CK2, which makes it a useful tool for studying the role of CK2 in various cellular processes. However, the limitations of using this compound include its potential toxicity and off-target effects, which should be carefully evaluated in vitro and in vivo before using it in further studies.

Future Directions

There are several future directions for the study of 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and inflammatory disorders. Another direction is to explore its potential as a tool for studying the role of CK2 in various cellular processes. Additionally, the development of more selective CK2 inhibitors based on the structure of 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether could lead to the development of more effective and less toxic therapeutic agents.

Synthesis Methods

The synthesis of 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether has been reported in the literature. One of the methods involves the reaction of 4-fluorobenzyl chloride with 3-isobutyl-1H-pyrazole-5-carbaldehyde in the presence of sodium hydride and acetonitrile to form 4-fluorobenzyl [3-isobutyl-1H-pyrazol-5-yl]carbinol. This intermediate is then reacted with 4-amino-5-mercapto-1,2,4-triazole in the presence of sodium ethoxide and ethanol to form the final product.

Scientific Research Applications

The thiadiazole family of compounds has been extensively studied due to their diverse biological activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, and antidiabetic properties. 4-fluorophenyl [6-(3-isobutyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl ether has shown potential as a selective inhibitor of protein kinase CK2, which is involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. This compound has also been studied for its potential as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and inflammatory disorders.